Cas no 4203-49-0 (2-Allyloxytetrahydropyran)

2-Allyloxytetrahydropyran Properties

Names and Identifiers

• 2-(Allyloxy)tetrahydro-2H-pyran
• 2-Allyloxytetrahydropyran
• 2-(Allyloxy)Tetrahydropyran
• 2H-Pyran,tetrahydro-2-(2-propen-1-yloxy)-
• 2-prop-2-enoxyoxane
• Tetrahydro-2-allyloxy-2H-pyran
• 2-Allyloxytetrahydropyran, stabilized
• CS-W018284
• 2-(Allyloxy)tetrahydro-2H-pyran, contains ~1% K2CO3 as stabilizer
• Tetrahydro-2-(2-propen-1-yloxy)-2H-pyran
• DTXSID60403997
• J-506191
• SCHEMBL979924
• 2-Allyloxytetrahydropyran, 98%
• 2-(ALLYLOXY)TETRAHYDROPYRAN
• C93480
• 4203-49-0
• 2-allyloxy-tetrahydro-pyran
• AS-10360
• 2-(prop-2-en-1-yloxy)oxane
• AKOS015917375
• A2391
• 98%,contains~1% K2CO3 as stabilizer
• DB-050511
• allyl tetrahydropyranyl ether
• MFCD00154089
• +Expand

• MDL： MFCD00154089
• InChIKey： NRAKYXXDEXCVMV-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H14O2/c1-2-6-9-8-5-3-4-7-10-8/h2,8H,1,3-7H2
• SMILES： C=CCOC1CCCCO1

Computed Properties

• Exact Mass: 142.09900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 142.099
• Heavy Atom Count: 10
• Complexity: 101
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 18.5A^2

Experimental Properties

• LogP: 1.71560
• PSA: 18.46000
• Refractive Index: n20/D 1.4275(lit.)
• Boiling Point: 76-77 °C/25 mmHg(lit.)
• Flash Point: Fahrenheit: 95 ° f < br / > Celsius: 35 ° C < br / >
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.940 g/mL at 25 °C(lit.)

2-Allyloxytetrahydropyran Security Information

• Symbol: GHS02 GHS05 GHS07
• WGK Germany：2
• Safety Instruction： 26-39
• Risk Phrases：R10
• Dangerous goods sign： Xn
• Hazardous Material transportation number：UN 3271 3/PG 3
• Hazard Statement： H226,H302,H315,H317,H318,H335
• Warning Statement： P261,P280,P305+P351+P338
• Prompt：warning
• Storage Condition：0-10°C
• PackingGroup：III
• Risk Phrases： 10-19-22-37/38-41
• Signal Word：Danger
• HazardClass：3

2-Allyloxytetrahydropyran Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%